Cas no 2411195-07-6 (N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylprop-2-enamide)

• Product Name: N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylprop-2-enamide
• CAS No: 2411195-07-6
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 5684064
• PubChem ID: 165785595
• Update Time: 2025-08-05

N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26576032
• N-[1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-yl]prop-2-enamide
• Z3766090369
• 2411195-07-6
• N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylprop-2-enamide

• Inchi： 1S/C13H21N3O2/c1-3-12(17)14-10-8-16(9-10)11-6-5-7-15(4-2)13(11)18/h3,10-11H,1,4-9H2,2H3,(H,14,17)
• InChI Key： LKGRDHPVAKHQTH-UHFFFAOYSA-N
• SMILES： O=C1C(CCCN1CC)N1CC(C1)NC(C=C)=O

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.6Ų

Additional information on N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylprop-2-enamide

Research Brief on N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylprop-2-enamide (CAS: 2411195-07-6)

N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylprop-2-enamide (CAS: 2411195-07-6) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidine-piperidine hybrid scaffold, has shown promising potential in targeting specific biological pathways, particularly in the context of neurodegenerative diseases and cancer therapeutics. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research interest.

The synthesis of N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylprop-2-enamide involves a multi-step process that includes the formation of the azetidine ring and subsequent coupling with the piperidine moiety. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity and purity of the compound. Recent publications highlight its high yield and scalability, which are critical for further preclinical and clinical development.

In vitro studies have demonstrated that N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylprop-2-enamide exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative pathways, such as tau aggregation and amyloid-beta formation. These findings suggest its potential application in Alzheimer's disease and other tauopathies. Additionally, the compound has shown selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase activity, indicating its dual therapeutic potential.

Pharmacokinetic evaluations in animal models have revealed favorable absorption and distribution profiles, with the compound demonstrating good blood-brain barrier penetration—a critical factor for CNS-targeted therapies. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies.

In conclusion, N-1-(1-ethyl-2-oxopiperidin-3-yl)azetidin-3-ylprop-2-enamide represents a promising candidate for further development in both neurodegenerative and oncological indications. Its unique chemical structure and biological activity underscore the importance of continued investigation into its therapeutic potential. Future studies will likely focus on advancing this compound through preclinical trials and exploring its synergistic effects with existing therapies.